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Compound of Interest

Compound Name: 4,6-Dichloro-5-methoxypyrimidine

Cat. No.: B156074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4,6-
dichloro-5-methoxypyrimidine, a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and dyes. This document outlines its core physical properties, details the

experimental protocols for their determination, and presents a logical workflow for its synthesis

and purification.

Core Physicochemical Data
The melting and boiling points of 4,6-dichloro-5-methoxypyrimidine are critical parameters

for its purification, handling, and application in further chemical synthesis. The following table

summarizes the reported values for these properties.

Property Value Source

Melting Point 50 - 56 °C [1]

54 - 58 °C

55.0 - 59.0 °C [2]

66 - 68 °C

Boiling Point 257.8 °C (at 760 mmHg)

257.8 ± 35.0 °C (Predicted) [3]
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Note: Variations in reported melting point ranges can be attributed to differences in sample

purity and the specific methodology used for determination.

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to characterizing a

chemical compound. The following sections detail the standard methodologies for these

measurements.

Melting Point Determination: Capillary Method
The capillary method is a widely accepted and standard technique for determining the melting

point of a solid crystalline substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Sample of 4,6-dichloro-5-methoxypyrimidine

Procedure:

Sample Preparation: Ensure the 4,6-dichloro-5-methoxypyrimidine sample is completely

dry and in a fine powdered form. If necessary, grind the crystalline solid using a mortar and

pestle.

Capillary Tube Loading: Gently tap the open end of a capillary tube into the powdered

sample until a small amount of the compound enters the tube. Invert the tube and tap the

sealed end on a hard surface to pack the sample tightly into the bottom. The packed sample

height should be approximately 2-4 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.
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Rapid Heating (Optional): For an unknown compound, a rapid heating rate (e.g., 10-20

°C/min) can be used to determine an approximate melting range.

Accurate Measurement: For a precise measurement, set the heating rate to a slow and

steady 1-2 °C per minute as the temperature approaches the expected melting point.

Observation: Observe the sample through the magnifying eyepiece. Record the temperature

at which the first drop of liquid appears (the beginning of the melting range) and the

temperature at which the entire sample has turned into a clear liquid (the end of the melting

range).

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient and accurate technique for determining the boiling

point of a small quantity of liquid. Since 4,6-dichloro-5-methoxypyrimidine is a solid at room

temperature, it would need to be melted first for a boiling point determination at atmospheric

pressure, though this is less common than distillation for purification. The reported boiling point

is typically determined by distillation under controlled pressure.

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., a fusion tube)

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or other heat source

Procedure:

Sample Preparation: Place a small amount of molten 4,6-dichloro-5-methoxypyrimidine
into the small test tube.
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Capillary Inversion: Place the capillary tube into the small test tube with the open end down.

Assembly: Attach the small test tube to the thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Thiele Tube Setup: Suspend the thermometer and test tube assembly in the Thiele tube

containing heating oil, making sure the oil level is above the sample but below the opening of

the test tube.

Heating: Gently heat the side arm of the Thiele tube with a small flame. The convection

currents in the oil will ensure uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Continue gentle heating until a steady and rapid stream of

bubbles is observed.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The point at which the bubbling stops and the liquid is drawn back into the capillary tube is

the boiling point of the substance. Record this temperature.

Synthesis and Purification Workflow
4,6-Dichloro-5-methoxypyrimidine is a crucial intermediate in organic synthesis. Its

preparation typically involves the chlorination of a dihydroxy pyrimidine precursor. The following

diagram illustrates a general workflow for its synthesis and subsequent purification.
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Caption: General workflow for the synthesis and purification of 4,6-dichloro-5-
methoxypyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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